molecular formula C11H7BrN4O B8400701 5-(4-Bromo-1H-imidazol-1-yl)-1,6-naphthyridin-2(1H)-one

5-(4-Bromo-1H-imidazol-1-yl)-1,6-naphthyridin-2(1H)-one

Cat. No. B8400701
M. Wt: 291.10 g/mol
InChI Key: MNZJOCYVDGMHPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Bromo-1H-imidazol-1-yl)-1,6-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H7BrN4O and its molecular weight is 291.10 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H7BrN4O

Molecular Weight

291.10 g/mol

IUPAC Name

5-(4-bromoimidazol-1-yl)-1H-1,6-naphthyridin-2-one

InChI

InChI=1S/C11H7BrN4O/c12-9-5-16(6-14-9)11-7-1-2-10(17)15-8(7)3-4-13-11/h1-6H,(H,15,17)

InChI Key

MNZJOCYVDGMHPB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)NC2=C1C(=NC=C2)N3C=C(N=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture containing 11.25 g of 5-bromo-1,6-naphthyridin-2(1H)-one, 16.6 g of 4-bromo-1H-imidazole and 100 ml of N-methylpyrrolidinone was heated in an oil bath at 135°-140° C. for 22 hours. The reaction mixture was cooled and diluted with 200 ml of water. The resulting precipitate was collected, washed with water, air-dried, combined with 1.5 g of 5-(4-bromo-1H-imidazol-1-yl)-1,6-naphthyridin-2(1H)-one prepared in another run starting with 1 58 g of 5-bromo-1,6-naphthyridin-2(1H)-one, recrystallized twice from dimethylformamide and dried in an Abderhalden drying pistol at 90° for 22 hours, after which the sample still contained 0.2 mol of dimethylformamide per mol of product. The material was then dissolved in 100 ml of 5% aqueous sodium hydroxide solution, the solution filtered and the filtrate solidified with acetic acid. The cottony solid that crystallized out was collected, washed with distilled water and dried in an oven at 100° C. over the weekend to produce 10.3 g of 5-(4-bromo-1H-imidazol-1-yl)- 1,6-naphthyridin-2(1H)-one, m.p. 278°-280° C.
Quantity
11.25 g
Type
reactant
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
1
Quantity
58 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.2 mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six

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